Cas no 1207044-88-9 (N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide)

• Product Name: N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide
• CAS No: 1207044-88-9
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5957609
• PubChem ID: 45505064
• Update Time: 2025-10-30

N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide
• N-[2-[(3-methoxyphenyl)carbamoylamino]phenyl]thiophene-3-carboxamide
• F5839-0260
• N-(2-{[(3-methoxyphenyl)carbamoyl]amino}phenyl)thiophene-3-carboxamide
• N-(2-(3-(3-methoxyphenyl)ureido)phenyl)thiophene-3-carboxamide
• AKOS024522073
• 1207044-88-9
• VU0523572-1

• Inchi： 1S/C19H17N3O3S/c1-25-15-6-4-5-14(11-15)20-19(24)22-17-8-3-2-7-16(17)21-18(23)13-9-10-26-12-13/h2-12H,1H3,(H,21,23)(H2,20,22,24)
• InChI Key： ZSNMSGOBJLYIRE-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=CC=CC=C1NC(=O)NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide

Introduction to N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide (CAS No 1207044-88-9)

N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1207044-88-9, represents a fascinating intersection of heterocyclic chemistry and functional group chemistry, making it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular structure of this compound features a thiophene core, which is a key structural motif in many biologically active molecules. Thiophenes, known for their stability and electronic properties, are often incorporated into drug candidates due to their ability to interact with biological targets in unique ways. In this particular compound, the thiophene ring is connected to a phenyl group via an amide linkage, further enhancing its potential for biological activity.

The presence of the carbamoylamino functional group on the phenyl ring adds another layer of complexity and functionality. This group is known to participate in various hydrogen bonding interactions, which can be crucial for the binding affinity of a drug molecule to its target. The 3-methoxyphenyl moiety further modulates the electronic properties of the molecule, influencing its solubility and reactivity.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies suggest that N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide exhibits good oral bioavailability and favorable metabolic stability, making it a promising candidate for further development.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized using state-of-the-art techniques. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex core structure. Additionally, green chemistry principles have been employed to minimize waste and improve the sustainability of the synthetic process.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex drug candidates. Researchers are exploring its utility in generating derivatives with enhanced biological activity. For instance, modifications at the thiophene ring or the phenyl group could lead to compounds with improved efficacy or selectivity against specific biological targets.

The field of drug discovery has seen significant advancements in the use of combinatorial chemistry and high-throughput screening techniques. These methods have facilitated the rapid identification of lead compounds, many of which contain structural motifs similar to those found in N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide. Such approaches have accelerated the process of bringing new drugs to market.

Epidemiological studies have also highlighted the importance of structurally diverse compounds in addressing complex diseases. Compounds like N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide contribute to this diversity, offering new opportunities for therapeutic intervention. The integration of machine learning algorithms into drug discovery pipelines has further enhanced our ability to predict the potential success of new candidates.

The role of academic research in advancing our understanding of this compound cannot be overstated. Collaborative efforts between academia and industry have led to groundbreaking discoveries that would not have been possible in isolation. These partnerships ensure that cutting-edge research is translated into tangible benefits for patients worldwide.

As we look toward future directions, it is clear that N-(2-{(3-methoxyphenyl)carbamoylamino}phenyl)thiophene-3-carboxamide will continue to be a subject of intense study. The development of novel synthetic methodologies and analytical techniques will further enhance our ability to explore its potential applications. The continued investment in research infrastructure and talent will ensure that these efforts yield meaningful results.